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Compound of Interest

Compound Name: Methyl 2-(butylamino)benzoate

CAS No.: 55369-70-5

Cat. No.: B3426905

Get Quote

Executive Summary
Objective: To evaluate the stability and performance of Methyl N-butylanthranilate (MBA)

versus Dimethyl anthranilate (DMA), specifically addressing their resistance to Schiff base

formation (discoloration), photostability, and regulatory viability in fragrance and drug

development.

Core Findings:

Schiff Base Stability: Both compounds demonstrate superior stability compared to Methyl

Anthranilate. As secondary amines, they resist forming colored Schiff bases with aldehydes,

solving the "browning" issue common in anthranilate-rich formulations.

Photostability & Safety:DMA (Methyl N-methylanthranilate) is phototoxic and strictly

regulated (IFRA/EU restricted).[1] MBA (Methyl N-butylanthranilate) lacks these severe

restrictions, presenting a safer functional alternative for leave-on applications.

Hydrolytic Stability: MBA exhibits slightly higher hydrolytic resistance due to the steric bulk

and hydrophobicity of the N-butyl substituent.
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Chemical Identity & Structural Analysis[2][3]
To understand the stability profiles, we must first define the precise chemical structures. Note

that "Dimethyl anthranilate" is the industry standard name for Methyl N-methylanthranilate, not

to be confused with N,N-dimethyl derivatives.

Feature
Methyl N-butylanthranilate
(MBA)

Dimethyl Anthranilate
(DMA)

IUPAC Name Methyl 2-(butylamino)benzoate
Methyl 2-

(methylamino)benzoate

CAS Number 7756-96-9 85-91-6

Structure Secondary amine (N-butyl) Secondary amine (N-methyl)

Molecular Weight 207.27 g/mol 165.19 g/mol

Key Property
High steric hindrance;

Hydrophobic

Moderate steric hindrance;

Phototoxic

Structural Visualization (Graphviz)
The following diagram illustrates the structural differences and the steric protection mechanism.
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Caption: Comparative reaction pathways showing how N-alkylation in DMA and MBA prevents

the formation of colored Schiff bases common to primary amines.

Stability Profile Comparison
A. Schiff Base Formation (Discoloration Resistance)
The primary instability in anthranilate chemistry is the reaction with aldehydes (e.g., Vanillin,

Heliotropin, Hydroxycitronellal) to form deeply colored imines (Schiff bases).

Mechanism: Primary amines (Methyl Anthranilate) react rapidly. Secondary amines (DMA

and MBA) are sterically hindered and lack the second hydrogen necessary for facile imine

stabilization.

Performance: Both DMA and MBA are effectively inert to this discoloration pathway.

Advantage: MBA provides the same color stability as DMA but with a distinct, heavier floral-

fruity odor profile and lower volatility.

B. Photostability & Phototoxicity (The Critical
Differentiator)
This is the deciding factor for formulation safety.

Dimethyl Anthranilate (DMA):

Status:Unstable/Unsafe under UV.

Mechanism: DMA absorbs UV light and generates reactive oxygen species (ROS) or

radical intermediates that react with skin proteins/lipids.

Regulation: Strictly restricted by IFRA Standard (51st Amendment) and EU Cosmetics

Regulation.

Limit: 0.1% in leave-on products.[1][2][3]

Prohibited: In sunscreen products or products exposed to UV.[1][2][3]
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Methyl N-butylanthranilate (MBA):

Status:Photostable relative to toxicity endpoints.

Mechanism: The longer butyl chain alters the excited state dynamics and lipophilicity. It

does not carry the specific "Phototoxic" hazard classification that plagues DMA in

regulatory databases.

Regulation: Permitted as a flavoring agent (FEMA 2674) and fragrance ingredient without

the specific phototoxicity restrictions applied to DMA.

C. Hydrolytic Stability
Both compounds are esters and susceptible to hydrolysis in extreme pH. However, the N-butyl

group in MBA offers a "hydrophobic shield."

DMA: Moderate hydrolysis risk in high-water, high-pH bases (e.g., soaps).

MBA: Lower hydrolysis rate due to the butyl chain repelling water from the ester linkage.

Experimental Protocols
Use these protocols to validate the stability claims in your specific matrix.

Protocol 1: Accelerated Discoloration Testing (Schiff
Base)
Purpose: To confirm color stability in the presence of reactive aldehydes.

Preparation: Prepare a 10% solution of the test material (MBA or DMA) in Ethanol or

Dipropylene Glycol (DPG).

Challenge: Add 1.0% Hydroxycitronellal or Vanillin (notorious discoloring agents).

Control: Prepare a vial with Methyl Anthranilate + Aldehyde (Positive Control) and Test

Material only (Negative Control).

Incubation: Incubate at 50°C for 72 hours.
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Analysis:

Visual: Grade color on a scale of 0 (Clear) to 5 (Dark Brown/Orange).

UV-Vis: Measure Absorbance at 400–450 nm.

Expected Results:

Compound Visual Result (72h @ 50°C) Absorbance (450nm)

Methyl Anthranilate Dark Yellow/Orange High (>1.0)

Dimethyl Anthranilate Clear/Pale Yellow Negligible

| Methyl N-butylanthranilate | Clear/Pale Yellow | Negligible |[4]

Protocol 2: Photostability Screening
Purpose: To assess degradation under UV irradiation.

Sample: 5% solution of MBA in Ethanol.

Irradiation: Expose samples to a Solar Simulator (UVA/UVB) at 10 J/cm² (approx. 1 hour

mid-day sun equivalent).

Analysis: Analyze pre- and post-exposure samples via GC-MS.

Calculation: Calculate % Recovery = (Area_post / Area_pre) × 100.

Comparative Data Summary
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Parameter
Dimethyl
Anthranilate (DMA)

Methyl N-
butylanthranilate
(MBA)

Winner

Discoloration

Resistance
Excellent Excellent Tie

Phototoxicity High (Restricted) Low / Not Restricted MBA

Hydrolytic Stability Good
Very Good

(Hydrophobic)
MBA

Regulatory Status

(EU/IFRA)

Restricted (0.1%

leave-on)

Permitted

(Flavor/Fragrance)
MBA

Odor Profile
Grape, Orange

Blossom, Musty

Fruity, Floral, Less

Volatile
Subjective

Conclusion
For applications requiring color stability (resistance to browning), both compounds are superior

to Methyl Anthranilate. However, Methyl N-butylanthranilate (MBA) is the superior choice for

leave-on skin care and drug development applications. It avoids the severe phototoxicity and

regulatory restrictions associated with Dimethyl Anthranilate, while providing enhanced

hydrolytic stability due to its N-butyl steric protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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